Cas no 1935894-78-2 (2-(dimethyl-4H-1,2,4-triazol-3-yl)-2,2-difluoroacetic acid)

• Product Name: 2-(dimethyl-4H-1,2,4-triazol-3-yl)-2,2-difluoroacetic acid
• CAS No: 1935894-78-2
• MF: C₆H₇F₂N₃O₂
• MW: 191.135487794876
• CID: 5869856
• PubChem ID: 130914136
• Update Time: 2025-05-21

2-(dimethyl-4H-1,2,4-triazol-3-yl)-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole-3-acetic acid, α,α-difluoro-4,5-dimethyl-
• 2-(dimethyl-4H-1,2,4-triazol-3-yl)-2,2-difluoroacetic acid
• EN300-1139109
• 2-(Dimethyl-4H-1,2,4-triazol-3-yl)-2,2-difluoroaceticacid
• 1935894-78-2

• Inchi： 1S/C6H7F2N3O2/c1-3-9-10-4(11(3)2)6(7,8)5(12)13/h1-2H3,(H,12,13)
• InChI Key： ZVARBGRFWJTNGD-UHFFFAOYSA-N
• SMILES： C(C1=NN=C(C)N1C)(F)(F)C(=O)O

Computed Properties

• Exact Mass: 191.05063280g/mol
• Monoisotopic Mass: 191.05063280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Boiling Point: 350.3±52.0 °C(Predicted)
• pka: 0.62±0.10(Predicted)

Additional information on 2-(dimethyl-4H-1,2,4-triazol-3-yl)-2,2-difluoroacetic acid

Introduction to 2-(dimethyl-4H-1,2,4-triazol-3-yl)-2,2-difluoroacetic acid (CAS No. 1935894-78-2)

2-(dimethyl-4H-1,2,4-triazol-3-yl)-2,2-difluoroacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1935894-78-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of fluorinated heterocyclic carboxylic acids, a category known for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a dimethyl-4H-1,2,4-triazol moiety and a difluoroacetic acid backbone, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further derivatization and investigation.

The dimethyl-4H-1,2,4-triazol ring is a key pharmacophore in this compound, known for its ability to interact with biological targets through hydrogen bonding and other non-covalent interactions. This motif has been extensively studied in medicinal chemistry due to its role in enhancing drug binding affinity and selectivity. The difluoroacetic acid portion introduces fluorine atoms into the molecule, which are often employed to modulate metabolic stability, lipophilicity, and overall pharmacokinetic profiles. Fluorinated compounds are particularly prevalent in modern drug discovery due to their ability to improve compound properties such as bioavailability and resistance to enzymatic degradation.

In recent years, there has been growing interest in the development of novel fluorinated carboxylic acids as intermediates or lead compounds for therapeutic agents. The combination of the triazole and difluoroacetic acid functionalities in CAS No. 1935894-78-2 positions it as a promising candidate for further exploration in various therapeutic areas. For instance, studies have demonstrated that triazole derivatives exhibit antimicrobial and anti-inflammatory properties, while difluoroacetic acids have shown potential in oncology and metabolic disorders. The unique structural attributes of this compound make it an attractive candidate for designing next-generation therapeutics.

One of the most compelling aspects of CAS No. 1935894-78-2 is its versatility as a building block for medicinal chemistry applications. Researchers have leveraged its structure to develop novel analogs with enhanced biological activity. For example, modifications of the dimethyl-4H-1,2,4-triazol ring have led to compounds with improved binding affinity to specific enzymes or receptors. Similarly, alterations to the difluoroacetic acid moiety have resulted in derivatives with altered pharmacokinetic profiles. These findings underscore the importance of this compound as a versatile scaffold for drug discovery efforts.

The synthesis of CAS No. 1935894-78-2 presents unique challenges due to its complex structural features. However, advances in synthetic methodologies have made it more accessible for researchers to explore its potential. Modern techniques such as transition metal-catalyzed cross-coupling reactions and fluorination methods have enabled efficient construction of the target molecule. These advancements not only facilitate the production of CAS No. 1935894-78-2 but also open up new avenues for developing related compounds with tailored properties.

Recent research has highlighted the therapeutic potential of fluorinated carboxylic acids like CAS No. 1935894-78-2 in addressing unmet medical needs. For instance, studies have shown that certain derivatives of this compound exhibit inhibitory effects on key enzymes involved in cancer progression. Additionally, preclinical trials have demonstrated promising results in models of inflammatory diseases and metabolic disorders. These findings suggest that further investigation into the biological activities of this compound could lead to the development of novel treatments for these conditions.

The chemical properties of CAS No. 1935894-78-2, particularly its solubility and stability under various conditions, make it suitable for diverse applications in pharmaceutical research. Its ability to participate in hydrogen bonding interactions enhances its binding affinity to biological targets, while its fluorinated structure contributes to metabolic stability. These attributes are critical factors when evaluating a compound's potential as a drug candidate.

In conclusion,CAS No. 1935894-78-2, or 2-(dimethyl-4H-1,2,4-triazol-3-yl)-2,2-difluoroacetic acid, represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its role as a versatile scaffold for drug discovery underscores its importance in ongoing research efforts aimed at developing novel therapeutics for various diseases.